Cas no 1240594-74-4 (Methyl 4,5-dichloropyrimidine-2-acetate)

• Product Name: Methyl 4,5-dichloropyrimidine-2-acetate
• CAS No: 1240594-74-4
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 4826586
• Update Time: 2025-05-26

Methyl 4,5-dichloropyrimidine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-dichloropyrimidine-2-acetate

• Inchi： 1S/C7H6Cl2N2O2/c1-13-6(12)2-5-10-3-4(8)7(9)11-5/h3H,2H2,1H3
• InChI Key： WZYDPAXWOFCDFP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC(CC(=O)OC)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.6
• Topological Polar Surface Area: 52.1

Additional information on Methyl 4,5-dichloropyrimidine-2-acetate

Methyl 4,5-Dichloropyrimidine-2-Acetate: A Comprehensive Overview

Methyl 4,5-dichloropyrimidine-2-acetate, also known by its CAS number 1240594-74-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The structure of methyl 4,5-dichloropyrimidine-2-acetate includes a pyrimidine ring substituted with two chlorine atoms at positions 4 and 5, and an acetate group attached to position 2. The methyl group further modifies the acetate moiety, making this compound a derivative of pyrimidine with unique chemical properties.

The synthesis of methyl 4,5-dichloropyrimidine-2-acetate involves multi-step reactions that typically start with chlorination of a pyrimidine derivative. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This approach has shown promise in producing high-purity samples of the compound, which is crucial for its application in various research areas.

One of the most notable applications of methyl 4,5-dichloropyrimidine-2-acetate is in drug discovery. The compound serves as a valuable intermediate in the synthesis of potential antiviral and anticancer agents. For instance, researchers have reported that derivatives of this compound exhibit inhibitory activity against certain viral enzymes, making them candidates for antiviral therapies. Additionally, studies have highlighted its potential as a scaffold for designing anticancer drugs due to its ability to target specific cellular pathways involved in tumor growth.

Recent advancements in computational chemistry have further elucidated the structural properties and reactivity of methyl 4,5-dichloropyrimidine-2-acetate. Quantum mechanical calculations have provided insights into the electronic distribution within the molecule, which is critical for understanding its interactions with biological targets. These findings have been instrumental in guiding the design of more potent derivatives with improved pharmacokinetic profiles.

In terms of physical properties, methyl 4,5-dichloropyrimidine-2-acetate is known for its stability under various conditions. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in both laboratory settings and industrial applications.

The environmental impact of methyl 4,5-dichloropyrimidine-2-acetate has also been a topic of recent research. Studies have shown that the compound undergoes biodegradation under specific conditions, reducing its persistence in the environment. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, methyl 4,5-dichloropyrimidine-2-acetate (CAS No:1240594-74-4) is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and properties make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As advancements in synthetic methods and computational modeling continue to evolve, the potential for new discoveries related to this compound remains vast.